![molecular formula C8H16N4O2 B2974642 tert-butyl N-(3-azidopropyl)carbamate CAS No. 129392-84-3](/img/structure/B2974642.png)
tert-butyl N-(3-azidopropyl)carbamate
Overview
Description
Tert-Butyl N-(3-azidopropyl)carbamate is a reagent containing an azide group and Boc-protected amino group . It is reactive with alkyne, BCN, DBCO via Click Chemistry . The Boc group can be deprotected under mild acidic conditions to form the free amine .
Molecular Structure Analysis
The molecular formula of this compound is C8H16N4O2 . Its molecular weight is 200.24 .Chemical Reactions Analysis
This compound is reactive with alkyne, BCN, DBCO via Click Chemistry . The Boc group can be deprotected under mild acidic conditions to form the free amine .Scientific Research Applications
Synthesis and Functional Group Manipulation
- The compound tert-butyl N-(3-azidopropyl)carbamate has been utilized in the synthesis of complex organic molecules. For instance, in the synthesis of penta-N-protected polyamide derivatives, this compound derivatives are used. These compounds are valuable for their selectively removable amino-protecting groups, which are crucial in stepwise organic synthesis (Pak & Hesse, 1998).
Use in Pharmaceutical Chemistry
- This compound is integral in the creation of certain pharmaceutical compounds. For example, tert-butyl carbamate derivatives, a class of compounds to which this compound belongs, have been investigated for their ability to undergo metalation and subsequent reactions with various electrophiles. These processes are significant in the development of α-functionalized α-amino silanes, which have pharmaceutical applications (Sieburth, Somers, & O'hare, 1996).
Development of Protected Amines
- tert-Butyl carbamates, including this compound, are employed in the efficient formation of protected amines. This is achieved through a one-pot Curtius rearrangement process, which is critical for the synthesis of a variety of bioactive compounds and pharmaceuticals (Lebel & Leogane, 2005).
Deprotection in Organic Synthesis
- In organic synthesis, the deprotection of tert-butyl carbamates is a crucial step. Aqueous phosphoric acid has been identified as an effective and environmentally benign reagent for the deprotection of tert-butyl carbamates, including this compound. This method is vital for maintaining the stereochemical integrity of the substrates during synthesis (Li et al., 2006).
Mechanism of Action
Target of Action
Tert-butyl N-(3-azidopropyl)carbamate is a reagent containing an azide group and Boc-protected amino group . It is reactive with alkyne, BCN, DBCO via Click Chemistry . The primary targets of this compound are therefore molecules containing alkyne, BCN, or DBCO groups.
Mode of Action
The compound interacts with its targets through a process known as Click Chemistry . This is a type of chemical reaction that generates substances quickly and reliably by joining small units together. The Boc group can be deprotected under mild acidic conditions to form the free amine .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound needs to be stored in dry, cool conditions, away from fire sources and oxidizing agents . These conditions can affect the compound’s stability and, consequently, its efficacy.
Biochemical Analysis
Biochemical Properties
The “tert-butyl N-(3-azidopropyl)carbamate” is used in preparation of disubstituted 1,5-naphthyridines as ALK5 inhibitors and therapeutic uses thereof
Cellular Effects
Given its role in the preparation of ALK5 inhibitors, it may influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known to be reactive with alkyne, BCN, DBCO via Click Chemistry , which suggests it may have binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.
Properties
IUPAC Name |
tert-butyl N-(3-azidopropyl)carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N4O2/c1-8(2,3)14-7(13)10-5-4-6-11-12-9/h4-6H2,1-3H3,(H,10,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLSPEVFARDFFIS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCCN=[N+]=[N-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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